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The table below summarizes the key information available on glaziovine from recent scientific literature.

Aspect Available Information Source / Context

Classification Aporphine alkaloid (a type of Benzylisoquinoline Alkaloid, or BIA) [1] [2]

| Natural Sources | Aristolochia contorta (a Magnoliids plant); Nardostachys jatamansi (Indian spikenard) |

[1] [3] [2] | | Biosynthesis | Formed from (S,R)-N-methylcoclaurine by a CYP80Q enzyme in Aristolochia

contorta. | [1] [2] | | Known Pharmacokinetic Data | Human Study (1978): • High enteral absorption (78-

84%) • Peak plasma levels at 2 hours (oral) • Primary metabolite: Glaziovine glucuronide • ~38% of

radioactive dose excreted in urine in 24h (oral) | [4] |

Detailed Experimental Protocol from Available Data

The most concrete experimental data comes from a 1978 human pharmacokinetic study. The methodology is

outlined below [4].

Objective: To determine the basic pharmacokinetic parameters of Glaziovine in healthy human

volunteers.
Materials:

Compound: Radioactive Glaziovine-14C (20 mg doses).
Formulations: Capsules (for oral administration) and vials (for intravenous administration).

Procedure:
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Administration: Subjects received the 20 mg dose of Glaziovine-14C via both oral and

intravenous routes.
Sample Collection: Plasma, urine, and fecal samples were collected from the subjects over a

time course.
Measurement: Total radioactivity was measured in all collected samples to track the

compound's absorption, distribution, and excretion.
Metabolite Investigation: Urine samples were specifically analyzed to identify the chemical

structure of glaziovine metabolites.
Data Analysis:

Bioavailability: Enteral absorption was calculated by comparing the cumulative urinary
excretion or the area under the plasma concentration-time curve (AUC) after oral and

intravenous administration.
Pharmacokinetic Parameters: Peak plasma time (Tmax) and excretion rates were determined

from the plasma and urine data.

Glaziovine Metabolic Pathway Visualization

The following diagram illustrates the known biosynthetic and metabolic pathways of glaziovine based on the

search results.
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This diagram summarizes two key processes:
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Biosynthesis in Plants: Glaziovine is produced in plants like Aristolochia contorta from the

precursor N-methylcoclaurine, a reaction catalyzed by the CYP80Q enzyme [1] [2].
Metabolism in Humans: After administration, glaziovine is primarily metabolized in the human body

into "Glaziovine Glucuronide" for excretion [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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